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For Researchers, Scientists, and Drug Development Professionals

Introduction
Nabam (disodium ethylenebisdithiocarbamate) is a broad-spectrum fungicide, algicide, and

bactericide that has been utilized as a soil fumigant to control a variety of soil-borne pests.[1][2]

Its mode of action primarily involves the inhibition of enzyme activity by complexing with metal-

containing enzymes, including those crucial for the production of adenosine triphosphate (ATP).

[3] Upon application to the soil, Nabam degrades into other compounds, including the major

degradate ethylenethiourea (ETU), which is of environmental concern due to its potential for

leaching and its classification as a Group B2 carcinogen.[3] This document provides detailed

application notes, summarizes quantitative data on its efficacy and toxicity, outlines

experimental protocols for its study, and visualizes key pathways related to its function and

degradation.

Data Presentation
Efficacy of Nabam as a Soil Fumigant
Nabam has demonstrated efficacy against a range of soil-borne pathogens, including fungi and

nematodes. The following table summarizes the available quantitative data on its effectiveness.
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Target Organism Application Rate Efficacy/Effect Reference

Fusarium oxysporum Not Specified
Suppression of

Fusarium wilt in cotton
[2]

Meloidogyne incognita

(Root-knot nematode)
Not Specified

Reduction in

nematode populations

in cotton

[2]

Various soil fungi,

bacteria, and

actinomycetes

Not Specified
General reduction in

microbial populations
[4]

Toxicological Data
The toxicological profile of Nabam and its degradation products is a critical consideration for its

use. The following table presents a summary of key toxicological data.
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Organism/System Endpoint Value Reference

Freshwater Fish Acute Toxicity Moderately toxic [3]

Estuarine Organisms Acute Toxicity
Moderately to highly

toxic
[3]

Human Thyroid Effect

Hazard from

ethylenethiourea

(ETU)

[3]

Chinese Hamster

Ovary (CHO) cells
Genotoxicity

Positive for sister-

chromatid exchanges
[3]

Mice
Mutagenicity (Host-

mediated assay)
Negative [3]

Rats (dermal

exposure)

Acute Toxicity (LD50

of a degradation

product fraction)

1570 mg/kg [1]

Mice (dermal

exposure)

Acute Toxicity (LD50

of a degradation

product fraction)

580 mg/kg [1]

Experimental Protocols
Protocol 1: Assessment of Nabam Efficacy Against
Fusarium oxysporum in Soil
Objective: To determine the concentration-dependent efficacy of Nabam in reducing the

population of Fusarium oxysporum in a soil matrix.

Materials:

Nabam stock solution (e.g., 1000 ppm)

Sterilized sandy loam soil

Fusarium oxysporum culture (e.g., ATCC® 48112™)
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Potato Dextrose Agar (PDA) plates

Sterile water

Incubator

Microcentrifuge tubes

Hemocytometer or plate reader

Procedure:

Inoculum Preparation: Grow F. oxysporum in a liquid medium (e.g., Potato Dextrose Broth)

for 5-7 days at 25°C. Harvest spores by centrifugation and resuspend in sterile water to a

known concentration (e.g., 1 x 10^6 spores/mL).

Soil Treatment:

Dispense 100 g of sterilized sandy loam soil into sterile containers.

Inoculate the soil with the F. oxysporum spore suspension to achieve a final concentration

of 1 x 10^4 spores/g of soil. Mix thoroughly.

Prepare serial dilutions of the Nabam stock solution to achieve final treatment

concentrations in the soil (e.g., 0, 10, 50, 100, 200 ppm).

Add the appropriate volume of Nabam solution or sterile water (for control) to each soil

container and mix to ensure even distribution.

Incubation: Incubate the treated soil samples at 25°C for a specified period (e.g., 7, 14, and

21 days).

Fungal Population Assessment:

At each time point, take a 1 g subsample of soil from each container.

Perform serial dilutions of the soil sample in sterile water.
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Plate 100 µL of each dilution onto PDA plates.

Incubate the plates at 25°C for 3-5 days.

Count the number of F. oxysporum colonies (CFU/g of soil).

Data Analysis: Calculate the percentage reduction in the F. oxysporum population for each

Nabam concentration compared to the control.

Protocol 2: Evaluation of Nabam's Effect on Soil
Microbial Respiration
Objective: To assess the impact of Nabam on the overall metabolic activity of the soil microbial

community by measuring carbon dioxide (CO2) evolution.

Materials:

Fresh, sieved (2 mm) soil with no prior pesticide exposure

Nabam stock solution

Incubation jars (e.g., Mason jars) with airtight lids

Beakers containing a known concentration of sodium hydroxide (NaOH) solution (e.g., 0.5

M)

Barium chloride (BaCl2) solution

Phenolphthalein indicator

Hydrochloric acid (HCl) standard solution for titration

Incubator

Procedure:

Soil Preparation and Treatment:

Weigh 100 g of fresh soil into each incubation jar.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare different Nabam concentrations to be applied to the soil (e.g., 0, 50, 100, 200

ppm).

Apply the Nabam solutions to the soil and mix thoroughly. The control group receives only

water.

Incubation and CO2 Trapping:

Place a beaker containing 20 mL of 0.5 M NaOH into each jar, ensuring it does not come

into contact with the soil.

Seal the jars tightly and incubate at a constant temperature (e.g., 25°C) in the dark.

Titration:

After a set incubation period (e.g., 24, 48, 72 hours), carefully remove the NaOH beakers

from the jars.

Add 2 mL of BaCl2 solution to each NaOH sample to precipitate the carbonate.

Add a few drops of phenolphthalein indicator.

Titrate the remaining NaOH with the standardized HCl solution until the pink color

disappears.

Calculation:

The amount of CO2 evolved is calculated based on the difference in the amount of HCl

required to neutralize the NaOH from the control and the treated samples.

CO2-C (mg/kg soil/day) = (B - V) * N * E * 1000 / W * T

B = Volume of HCl used for the blank (mL)

V = Volume of HCl used for the sample (mL)

N = Normality of HCl

E = Equivalent weight of C in CO2 (6)
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W = Weight of the soil sample (g)

T = Incubation time (days)

Data Analysis: Compare the rate of CO2 evolution in Nabam-treated soils to the control to

determine the inhibitory effect on microbial respiration.
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Caption: General mechanism of Nabam's fungicidal action.

Degradation Pathway of Nabam in Soil
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Caption: Simplified degradation pathway of Nabam in the soil environment.

Experimental Workflow for Assessing Nabam's Impact
on Soil Microbial Community
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Caption: Workflow for studying Nabam's effect on soil microbes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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